Cas no 88745-35-1 (3-oxo-3,5,6,7-tetrahydro-2H-cyclopentacpyridine-4-carbonitrile)

• Product Name: 3-oxo-3,5,6,7-tetrahydro-2H-cyclopentacpyridine-4-carbonitrile
• CAS No: 88745-35-1
• MF: C₉H₈N₂O
• MW: 160.17262172699
• MDL: MFCD13179035
• CID: 622356
• PubChem ID: 13157363
• Update Time: 2025-06-13

3-oxo-3,5,6,7-tetrahydro-2H-cyclopentacpyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3,5,6,7-tetrahydro-3-oxo-2H-Cyclopenta[c]pyridine-4-carbonitrile
• 2H-Cyclopenta[c]pyridine-4-carbonitrile, 3,5,6,7-tetrahydro-3-oxo-
• 3-oxo-2,5,6,7-tetrahydrocyclopenta[c]pyridine-4-carbonitrile
• 3-OXO-3,5,6,7-TETRAHYDRO-2H-CYCLOPENTA[C]PYRIDINE-4-CARBONITRILE
• 4-cyano-2,3,5,6-tetrahydro-7H-2-pyridine-3-one
• 4-Cyano-2,3,5,6-tetrahydro-7H-2-pyrinden-3-one
• 4-Cyano-2,3,5,6-tetrahydro-7H-cyclopenta<1,2-c>pyridin-3-one
• EN300-169904
• 3-hydroxy-6,7-dihydro-5H-cyclopenta[c]pyridine-4-carbonitrile
• BS-36896
• CS-0236250
• DTXSID70523054
• AKOS015831362
• AKOS015831162
• 4-cyano-2,3,5,6-tetrahydro-7h-2-pyrindin-3-one
• 88745-35-1
• 3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridine-4-carbonitrile
• 3-HYDROXY-6,7-DIHYDRO-5H-CYCLOPENTA[C]PYRIDIN-4-YL CYANIDE
• MFCD13179035
• 3-oxo-3,5,6,7-tetrahydro-2H-cyclopentacpyridine-4-carbonitrile

• MDL： MFCD13179035
• Inchi： 1S/C9H8N2O/c10-4-8-7-3-1-2-6(7)5-11-9(8)12/h5H,1-3H2,(H,11,12)
• InChI Key： NJOAFTZTUXUNGW-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=C2C(=CN1)CCC2

Computed Properties

• Exact Mass: 160.06400
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• PSA: 56.65000
• LogP: 0.73528

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 3-oxo-3,5,6,7-tetrahydro-2H-cyclopentacpyridine-4-carbonitrile

Professional Introduction to 3-oxo-3,5,6,7-tetrahydro-2H-cyclopentacpyridine-4-carbonitrile (CAS No. 88745-35-1)

3-oxo-3,5,6,7-tetrahydro-2H-cyclopentacpyridine-4-carbonitrile, identified by its Chemical Abstracts Service (CAS) number 88745-35-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This heterocyclic molecule features a fused cyclopentane and pyridine ring system, adorned with a nitrile functional group and an oxo group, making it a structurally intriguing candidate for further exploration in drug discovery and molecular pharmacology.

The compound’s unique structural motif positions it as a potential scaffold for the development of novel bioactive molecules. The presence of both electron-withdrawing (nitrile) and electron-donating (oxo) groups within its framework suggests a rich chemical reactivity that could be exploited for designing ligands targeting various biological pathways. In particular, the cyclopentacpyridine core is reminiscent of structures found in several pharmacologically relevant compounds, hinting at its potential utility in modulating enzymatic or receptor interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and pharmacokinetic profiles of such scaffolds with greater precision. Studies indicate that derivatives of 3-oxo-3,5,6,7-tetrahydro-2H-cyclopentacpyridine-4-carbonitrile may exhibit inhibitory activity against key enzymes involved in metabolic disorders or inflammatory responses. For instance, preliminary virtual screening studies have suggested that modifications to the nitrile group could enhance binding to certain proteases, offering a promising avenue for therapeutic intervention.

The synthesis of 3-oxo-3,5,6,7-tetrahydro-2H-cyclopentacpyridine-4-carbonitrile presents an intriguing synthetic challenge due to the complexity of its fused ring system. Traditional approaches often involve multi-step sequences starting from readily available precursors such as cyclopentanone derivatives or pyridine-based intermediates. Recent methodological improvements have focused on catalytic methods that streamline the formation of the cyclopentacpyridine core while minimizing byproduct formation. These advances not only enhance efficiency but also align with the growing emphasis on sustainable chemistry practices.

In the realm of medicinal chemistry, the incorporation of nitrogen-rich heterocycles like pyridine into drug candidates is well-documented for their ability to modulate biological targets effectively. The oxo group in 3-oxo-3,5,6,7-tetrahydro-2H-cyclopentacpyridine-4-carbonitrile serves as a key pharmacophoric element that can engage with hydrogen bonding networks in proteins or nucleic acids. This feature has been leveraged in designing molecules with enhanced solubility and bioavailability—critical parameters for successful drug development.

Current research endeavors are increasingly focusing on translating such structural motifs into tangible therapeutic benefits. Preclinical studies utilizing analogs derived from 3-oxo-3,5,6,7-tetrahydro-2H-cyclopentacpyridine-4-carbonitrile have begun to explore their potential in treating neurological disorders and cancer-related pathways. The nitrile group’s ability to participate in coordination interactions with metal ions has also opened avenues for developing metallodrugs—a burgeoning field where this compound may serve as a precursor for novel therapeutic agents.

The analytical characterization of 3-oxo-3,5,6,7-tetrahydro-2H-cyclopentacpyridine-4-carbonitrile relies on a combination of spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. High-resolution NMR data reveals detailed insights into its molecular conformation and dynamics, which are essential for understanding its reactivity and interaction modes. Additionally, X-ray crystallography has been employed to elucidate its solid-state structure when available crystalline forms are obtained.

From an industrial perspective, the scalability of synthesizing 3-oxo-3,5,6,7-tetrahydro-2H-cyclopentacpyridine-4-carbonitrile remains a key consideration for its potential commercialization. Process optimization efforts are underway to develop cost-effective synthetic routes that adhere to regulatory standards while maintaining high yields and purity levels. Collaborative initiatives between academic institutions and pharmaceutical companies are fostering innovation in this area by combining expertise in organic synthesis with process chemistry.

The future prospects for 3-oxo-3,5,6,7-tetrahydro-2H-cyclopentacpyridine-4-carbonitrile are bright given its structural versatility and potential therapeutic relevance. As computational tools continue to evolve at an exponential rate, virtual screening campaigns will become increasingly sophisticated in identifying promising derivatives for experimental validation. Furthermore，the integration of artificial intelligence into drug discovery workflows promises to accelerate the identification of novel analogs with optimized pharmacological profiles.

In conclusion, 3 - oxo - 3 , 5 , 6 , 7 - tetrahydro - 2 H - cyclopentacpyridine - 4 - carbonitrile (CAS No. 88745 - 35 - 1) stands as a testament to the ingenuity inherent in modern medicinal chemistry research。 Its unique structural features coupled with emerging scientific insights position it as a valuable building block for future therapeutics。 As research progresses，this compound is poised to contribute significantly to our understanding of disease mechanisms while offering new hope for patients worldwide。